Cas no 2223090-61-5 (ethyl (3R)-3-(2-chloroacetamido)-3-(2-chlorophenyl)propanoate)

• Product Name: ethyl (3R)-3-(2-chloroacetamido)-3-(2-chlorophenyl)propanoate
• CAS No: 2223090-61-5
• MF: C₁₃H₁₅Cl₂NO₃
• MW: 304.169101953506
• CID: 5411327
• PubChem ID: 136584916
• Update Time: 2025-06-08

ethyl (3R)-3-(2-chloroacetamido)-3-(2-chlorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS034819819
• Z2788062198
• EN300-26580171
• 2223090-61-5
• ethyl (3R)-3-(2-chloroacetamido)-3-(2-chlorophenyl)propanoate
• Ethyl (3R)-3-[(2-chloroacetyl)amino]-3-(2-chlorophenyl)propanoate
• Ethyl (βR)-2-chloro-β-[(2-chloroacetyl)amino]benzenepropanoate

• Inchi： 1S/C13H15Cl2NO3/c1-2-19-13(18)7-11(16-12(17)8-14)9-5-3-4-6-10(9)15/h3-6,11H,2,7-8H2,1H3,(H,16,17)/t11-/m1/s1
• InChI Key： YFAHPRHPOSDRKU-LLVKDONJSA-N
• SMILES： C1([C@H](NC(CCl)=O)CC(OCC)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 303.0428987g/mol
• Monoisotopic Mass: 303.0428987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.9±45.0 °C(Predicted)
• pka: 12.64±0.46(Predicted)

Additional information on ethyl (3R)-3-(2-chloroacetamido)-3-(2-chlorophenyl)propanoate

Research Brief on Ethyl (3R)-3-(2-chloroacetamido)-3-(2-chlorophenyl)propanoate (CAS: 2223090-61-5)

Ethyl (3R)-3-(2-chloroacetamido)-3-(2-chlorophenyl)propanoate (CAS: 2223090-61-5) is a chiral intermediate of growing importance in the pharmaceutical and chemical industries. Recent studies highlight its role in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents. This brief synthesizes the latest research on its chemical properties, synthetic applications, and potential pharmacological relevance.

The compound's structural features—a chloroacetamido group and a chlorophenyl moiety—make it a versatile building block for asymmetric synthesis. A 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in constructing β-amino acid derivatives, which are pivotal in peptidomimetics and protease inhibitors. The (3R)-configuration ensures high enantioselectivity in downstream reactions, a critical factor for drug efficacy and safety.

Recent advancements in catalytic methods have optimized its synthesis. For instance, a palladium-catalyzed asymmetric hydrogenation protocol (Zhang et al., 2024) achieved a 92% yield with >99% ee, addressing earlier challenges in scalability. Computational studies (DFT calculations) further elucidated the transition-state energetics, supporting rational catalyst design for related intermediates.

Pharmacologically, derivatives of this ester show promise as precursors to GABA_A receptor modulators. In vitro assays revealed that structural analogs exhibit sub-micromolar binding affinity to α₁β₂γ₂ subtypes (Patel et al., 2023), suggesting potential anxiolytic applications. However, metabolic stability remains a limitation, with hepatic microsome studies indicating rapid ester hydrolysis.

Ongoing research explores PROTAC (Proteolysis-Targeting Chimera) applications, leveraging its chloroacetamido group as a warhead linker. A 2024 preprint on ChemRxiv reported successful conjugation to E3 ligase ligands, enabling targeted protein degradation in cancer cell lines (e.g., MDA-MB-231). This aligns with industry trends toward modular drug design.

Regulatory and safety assessments are also evolving. The European Chemicals Agency (ECHA) added this compound to its watchlist in Q1 2024 due to potential bioaccumulation concerns, prompting greener synthetic routes (e.g., biocatalysis using engineered lipases).

In conclusion, ethyl (3R)-3-(2-chloroacetamido)-3-(2-chlorophenyl)propanoate represents a multifaceted tool in drug discovery. Future directions include improving metabolic stability and expanding its use in targeted therapies, supported by advances in asymmetric catalysis and computational modeling.